Cas no 1805527-49-4 (5-(Difluoromethyl)-3-fluoro-2-methylpyridine-4-acetic acid)

5-(Difluoromethyl)-3-fluoro-2-methylpyridine-4-acetic acid is a fluorinated pyridine derivative with notable applications in pharmaceutical and agrochemical research. Its structure, featuring difluoromethyl and fluoro substituents, enhances metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. The acetic acid moiety provides a functional handle for further derivatization, facilitating the synthesis of more complex molecules. This compound's unique fluorination pattern contributes to improved lipophilicity and binding affinity in target interactions. Its high purity and well-defined chemical properties ensure reproducibility in research settings, supporting its use in the development of bioactive compounds. Suitable for controlled reactions, it offers versatility in synthetic chemistry applications.

5-(Difluoromethyl)-3-fluoro-2-methylpyridine-4-acetic acid structure

1805527-49-4 structure

Product Name:5-(Difluoromethyl)-3-fluoro-2-methylpyridine-4-acetic acid

CAS No:1805527-49-4

MF:C₉H₈F₃NO₂

MW:219.160532951355

CID:4805970

Update Time:2025-06-08

5-(Difluoromethyl)-3-fluoro-2-methylpyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

- 5-(Difluoromethyl)-3-fluoro-2-methylpyridine-4-acetic acid
- Inchi： 1S/C9H8F3NO2/c1-4-8(10)5(2-7(14)15)6(3-13-4)9(11)12/h3,9H,2H2,1H3,(H,14,15)
- InChI Key： CTPFMXMVBBEKCV-UHFFFAOYSA-N
- SMILES： FC1C(C)=NC=C(C(F)F)C=1CC(=O)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 237
XLogP3: 1.4
Topological Polar Surface Area: 50.2

5-(Difluoromethyl)-3-fluoro-2-methylpyridine-4-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029033654-250mg	5-(Difluoromethyl)-3-fluoro-2-methylpyridine-4-acetic acid	1805527-49-4	95%	250mg	$970.20	2022-04-01
Alichem	A029033654-500mg	5-(Difluoromethyl)-3-fluoro-2-methylpyridine-4-acetic acid	1805527-49-4	95%	500mg	$1,769.25	2022-04-01
Alichem	A029033654-1g	5-(Difluoromethyl)-3-fluoro-2-methylpyridine-4-acetic acid	1805527-49-4	95%	1g	$2,779.20	2022-04-01

5-(Difluoromethyl)-3-fluoro-2-methylpyridine-4-acetic acid Related Literature

1. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
2. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
3. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
4. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
5. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651

Additional information on 5-(Difluoromethyl)-3-fluoro-2-methylpyridine-4-acetic acid

Introduction to 5-(Difluoromethyl)-3-fluoro-2-methylpyridine-4-acetic acid (CAS No. 1805527-49-4)

5-(Difluoromethyl)-3-fluoro-2-methylpyridine-4-acetic acid (CAS No. 1805527-49-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a variety of applications, particularly in the development of new therapeutic agents.

The molecular structure of 5-(Difluoromethyl)-3-fluoro-2-methylpyridine-4-acetic acid is composed of a pyridine ring substituted with difluoromethyl, fluoro, and methyl groups, along with an acetic acid moiety. The presence of these functional groups imparts specific chemical and biological properties that make this compound an interesting subject for study.

Recent research has highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic profiles. The difluoromethyl group in 5-(Difluoromethyl)-3-fluoro-2-methylpyridine-4-acetic acid is particularly noteworthy, as it can significantly influence the compound's reactivity and biological activity. This group has been shown to enhance the lipophilicity and reduce the susceptibility to metabolic degradation, which are crucial factors in the design of effective drugs.

In addition to its structural uniqueness, 5-(Difluoromethyl)-3-fluoro-2-methylpyridine-4-acetic acid has been investigated for its potential therapeutic applications. Studies have explored its activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on specific kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases.

The synthesis of 5-(Difluoromethyl)-3-fluoro-2-methylpyridine-4-acetic acid has been optimized through various synthetic routes, each offering different advantages in terms of yield and purity. One common approach involves the reaction of a suitable pyridine derivative with a difluoromethylating agent, followed by functional group modifications to introduce the acetic acid moiety. These synthetic methods have been refined to ensure high efficiency and scalability, making it feasible for large-scale production if required.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds. While 5-(Difluoromethyl)-3-fluoro-2-methylpyridine-4-acetic acid is still in the early stages of development, preclinical studies have shown promising results. These studies have demonstrated that the compound exhibits favorable pharmacokinetic properties, such as good oral bioavailability and low toxicity. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in neurological disorders.

The potential therapeutic applications of 5-(Difluoromethyl)-3-fluoro-2-methylpyridine-4-acetic acid extend beyond cancer and inflammatory diseases. Research is also underway to explore its effects on metabolic disorders, such as diabetes and obesity. The compound's ability to modulate key metabolic pathways makes it a candidate for further investigation in these areas.

In conclusion, 5-(Difluoromethyl)-3-fluoro-2-methylpyridine-4-acetic acid (CAS No. 1805527-49-4) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research will continue to elucidate its full potential and pave the way for its use in clinical settings.